Cas no 2089705-10-0 (4-Bromo-5-isopropyl-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-5-isopropyl-1H-pyrazol-3-amine
• CAS No: 2089705-10-0
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• CID: 4779140
• Update Time: 2025-05-25

4-Bromo-5-isopropyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-isopropyl-1H-pyrazol-3-amine

• Inchi： 1S/C6H10BrN3/c1-3(2)5-4(7)6(8)10-9-5/h3H,1-2H3,(H3,8,9,10)
• InChI Key： DTLIDPIXQDRXEM-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NNC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-5-isopropyl-1H-pyrazol-3-amine

4-Bromo-5-isopropyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-Bromo-5-isopropyl-1H-pyrazol-3-amine, identified by the CAS number 2089705-10-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmacology, material science, and catalysis. The structure of this compound features a pyrazole ring with specific substituents: a bromine atom at position 4 and an isopropyl group at position 5. These substituents play a crucial role in determining its chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to act as inhibitors of various enzymes and receptors. For instance, research published in 2023 demonstrated that 4-Bromo-5-isopropyl-1H-pyrazol-3-amine exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. This finding underscores the potential of this compound in therapeutic applications.

In terms of synthesis, the preparation of 4-Bromo-5-isopropyl-1H-pyrazol-3-amine involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through cyclization reactions involving suitable precursors. The introduction of the bromine and isopropyl groups requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

The physical properties of this compound are also of great interest. Its melting point, boiling point, and solubility characteristics are critical factors in determining its suitability for various applications. Experimental data indicate that 4-Bromo-5-isopropyl-1H-pyrazol-3-amine has moderate solubility in common organic solvents, which facilitates its use in solution-based reactions. Additionally, its stability under different environmental conditions has been thoroughly investigated, ensuring safe handling and storage.

Beyond its chemical properties, the biological activity of this compound has been extensively studied. In vitro assays have revealed its ability to modulate cellular signaling pathways, particularly those involved in inflammation and apoptosis. These findings have prompted further research into its potential as an anti-inflammatory agent or as a component in targeted therapies.

In conclusion, 4-Bromo-5-isopropyl-1H-pyrazol-3-amine represents a valuable addition to the arsenal of pyrazole derivatives available for scientific exploration. Its unique structure, coupled with its promising biological activity, positions it as a key molecule for future research and development across multiple disciplines.